Chlorophyll

Description

Chlorophyll is a complex green pigment found in plants, algae, and certain bacteria, playing a crucial role in the process of photosynthesis by absorbing light energy and converting it into chemical energy . It is not a single molecule but exists in several varieties, with chlorophyll a being the most common and widespread form, often referred to as the "universal" chlorophyll .

Varieties of Chlorophyll

There are several types of chlorophyll, including chlorophyll a, b, c, and d, each with different side groups on the rings. Chlorophyll a and b are the most common forms found in plants, while chlorophyll c is found in algae and chlorophyll d in certain cyanobacteria .

Type of Chlorophyll	Common Location	Characteristics
Chlorophyll a	Plants, algae	Most common form, essential for photosynthesis
Chlorophyll b	Plants	Absorbs light at different wavelengths than chlorophyll a
Chlorophyll c	Algae	Found in marine algae, plays a role in photosynthesis
Chlorophyll d	Cyanobacteria	Found in certain cyanobacteria, involved in photosynthesis

Role in Photosynthesis

Chlorophyll's primary function is to capture light energy, which is then used to convert carbon dioxide and water into glucose and oxygen during photosynthesis . The pigment absorbs light in the blue and red parts of the visible spectrum but reflects green light, which is why it appears green .

Applications of Chlorophyll

Beyond its role in photosynthesis, chlorophyll is used as a green coloring agent in foods, cosmetics, soaps, and alcoholic beverages. Its ester side chain can be cleaved to obtain phytol, an alcohol used in the synthesis of vitamins E and K . Chlorophyll has also been explored for its potential health benefits, including antioxidant and anticancer properties, although more research is needed to confirm these effects in humans .

Environmental Monitoring

Chlorophyll a is commonly used as an indicator of phytoplankton biomass in marine environments. It is relatively simple and cost-effective to measure compared to direct phytoplankton abundance assessments . In Australian waters, extensive datasets have been compiled to monitor chlorophyll a levels, providing insights into marine ecosystems and climate-driven variability .

Measurement Method	Description
Spectrophotometry	Measures absorption of light by chlorophyll a
Fluorometry	Measures fluorescence emitted by chlorophyll a
HPLC	High-performance liquid chromatography for precise quantification

Health and Bioactivity

• CAS No.: 479-61-8
• Product Name: Chlorophyll
• Molecular Formula: C55H73MgN4O5+
• Molecular Weight: 894.5 g/mol
• IUPAC Name: magnesium;(3R,21S,22S)-16-ethenyl-11-ethyl-3-methoxycarbonyl-12,17,21,26-tetramethyl-22-[3-oxo-3-[(E,7R,11R)-3,7,11,15-tetramethylhexadec-2-enoxy]propyl]-7,23,24,25-tetrazahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1,4,6,8(26),9,11,13(25),14,16,18(24),19-undecaen-4-olate
• Standard InChI: InChI=1S/C55H74N4O5.Mg/c1-13-39-35(8)42-28-44-37(10)41(24-25-48(60)64-27-26-34(7)23-17-22-33(6)21-16-20-32(5)19-15-18-31(3)4)52(58-44)50-51(55(62)63-12)54(61)49-38(11)45(59-53(49)50)30-47-40(14-2)36(9)43(57-47)29-46(39)56-42;/h13,26,28-33,37,41,51,58,61H,1,14-25,27H2,2-12H3;/q;+2/p-1/b34-26+,44-28?,46-29?,47-30?,52-50?;/t32-,33-,37+,41+,51-;/m1./s1
• Standard InChIKey: BAPACHZCGHDRCQ-VZWGJMBDSA-M
• Isomeric SMILES: CCC1=C(C2=NC1=CC3=C(C4=C([C@@H](C(=C5[C@H]([C@@H](C(=CC6=NC(=C2)C(=C6C)C=C)N5)C)CCC(=O)OC/C=C(\C)/CCC[C@H](C)CCC[C@H](C)CCCC(C)C)C4=N3)C(=O)OC)[O-])C)C.[Mg+2]
• SMILES: CCC1=C(C2=NC1=CC3=C(C4=C([N-]3)C(=C5C(C(C(=N5)C=C6C(=C(C(=C2)[N-]6)C=C)C)C)CCC(=O)OCC=C(C)CCCC(C)CCCC(C)CCCC(C)C)C(C4=O)C(=O)OC)C)C.[Mg+2]
• Canonical SMILES: CCC1=C(C2=NC1=CC3=C(C4=C(C(C(=C5C(C(C(=CC6=NC(=C2)C(=C6C)C=C)N5)C)CCC(=O)OCC=C(C)CCCC(C)CCCC(C)CCCC(C)C)C4=N3)C(=O)OC)[O-])C)C.[Mg+2]
• Melting Point: 117 - 120 °C
• Physical Description: Waxy blue-black solid; [Merck Index]
• Related CAS: 18025-08-6
• Synonyms: chlorophyll a; chlorophyll a2
• PubChem Compound: 136115286
• Last Modified: Aug 15 2023